Cas no 58349-52-3 (Propanedioic acid, ethyl(1-methyl-3-oxopropyl)-, diethyl ester)

• Product Name: Propanedioic acid, ethyl(1-methyl-3-oxopropyl)-, diethyl ester
• CAS No: 58349-52-3
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 2833516
• PubChem ID: 12253071
• Update Time: 2025-04-21

Propanedioic acid, ethyl(1-methyl-3-oxopropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• DTXCID10433365
• DTXSID10482555
• Propanedioic acid, ethyl(1-methyl-3-oxopropyl)-, diethyl ester
• 58349-52-3

• Inchi： 1S/C13H22O5/c1-5-13(10(4)8-9-14,11(15)17-6-2)12(16)18-7-3/h9-10H,5-8H2,1-4H3
• InChI Key： CQGQGPWZIAWAHD-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CC)C(C)CC=O)=O

Computed Properties

• Exact Mass: 258.14672380Da
• Monoisotopic Mass: 258.14672380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.7Ų